6-methyl-4-((1-(5-methylpyrazine-2-carbonyl)piperidin-4-yl)oxy)-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-(5-methylpyrazine-2-carbonyl)piperidin-4-yl]oxypyran-2-one
• InChI: InChI=1S/C17H19N3O4/c1-11-9-19-15(10-18-11)17(22)20-5-3-13(4-6-20)24-14-7-12(2)23-16(21)8-14/h7-10,13H,3-6H2,1-2H3
• InChI Key: VPLGIJAISAWZOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)C3=NC=C(N=C3)C
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

The compound is a derivative of piperazines. Piperazines are a class of organic compounds that contain a heterocyclic ring structure made up of four carbon atoms and two nitrogen atoms.

Scientific Research Applications

Synthesis of Polyfunctionally Substituted Derivatives

Research demonstrates the synthesis of various polyfunctionally substituted derivatives, including pyrazolonaphthyridine, pentaazanaphthalene, and heptaazaphenanthrene derivatives. These compounds are synthesized using precursors like 6-aminopyrazolo[3,4-b]pyridine-5-carbonitrile through addition and cyclization reactions, showcasing the chemical versatility and potential applications of related compounds in creating complex molecular structures with potential pharmaceutical applications (A. Aly, 2006).

Supramolecular Synthons in Crystal Engineering

The study on pyrazinecarboxylic acids analyzes the recurrence of carboxylic acid-pyridine supramolecular synthons, which are essential for crystal engineering. Understanding these interactions helps in designing materials with desired properties for various applications, including pharmaceuticals (Peddy Vishweshwar et al., 2002).

C–H Group Acidity and C–H···N Interactions

Research exploring the crystal structures of methyl-substituted pyrazines has led to a deeper understanding of C–H···N interactions, which are crucial for the development of new materials and pharmaceuticals. The acidity of C–H groups and their interaction with nitrogen atoms can influence the stability and properties of molecular structures (V. R. Thalladi et al., 2000).

Nitrogen-Containing Heterocyclic Compounds

Studies on nitrogen-containing heterocyclic compounds, such as pyrazines, highlight their significance in pharmaceuticals and agrochemicals due to high biological activities. These compounds serve as structural components, showcasing the potential application of related molecules in drug development and agriculture (Ya Suhiko Higasio & T. Shoji, 2001).

Microwave-Assisted Synthesis and Anticancer Activity

An efficient microwave-assisted synthesis of polysubstituted 4H-Pyran derivatives has been developed, with the synthesized compounds evaluated for their anticancer activity. This illustrates the relevance of related chemical structures in developing new anticancer agents (S. Hadiyal et al., 2020).